Cas no 25241-15-0 (Benzenesulfonic acid,2,6-dimethyl-)
25241-15-0 structure
Product Name:Benzenesulfonic acid,2,6-dimethyl-
CAS No:25241-15-0
MF:C8H10O3S
MW:186.228201389313
CID:241602
PubChem ID:32878
Update Time:2025-04-19
Benzenesulfonic acid,2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,2,6-dimethyl-
- 2,6-dimethylbenzenesulfonic acid
- 2,6-DIMETHYL-BENZENESULFONICACID
- 2,6-dimethylbenzene-1-sulfonic acid
- 2,6-Dimethyl-benzolsulfonsaeure
- 2,6-Dimethylbenzosulfonsaeure
- Benzenesulfonic acid,2,6-dimethyl
- m-xylene-2-sulphonic acid
- m-Xylenesulfonic Acid
- 2,6-Dimethylbenzenesulfonic acid, AldrichCPR
- Z1198151034
- AKOS006274411
- SCHEMBL183903
- Sulfo-m-xylol
- DTXSID90275008
- EN300-7442666
- 25241-15-0
- 2, 6-dimethylbenzenesulfonic acid
- FT-0766162
-
- Inchi: 1S/C8H10O3S/c1-6-4-3-5-7(2)8(6)12(9,10)11/h3-5H,1-2H3,(H,9,10,11)
- InChI Key: BRETYAHLENMEAI-UHFFFAOYSA-N
- SMILES: S(C1C(C)=CC=CC=1C)(=O)(=O)O
Computed Properties
- Exact Mass: 186.03500
- Monoisotopic Mass: 186.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 62.75000
- LogP: 2.63090
Benzenesulfonic acid,2,6-dimethyl- Customs Data
- HS CODE:2904100000
- Customs Data:
China Customs Code:
2904100000Overview:
2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Benzenesulfonic acid,2,6-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7442666-0.05g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 0.05g |
$202.0 | 2024-05-23 | |
| Enamine | EN300-7442666-0.1g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 0.1g |
$301.0 | 2024-05-23 | |
| Enamine | EN300-7442666-0.25g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 0.25g |
$431.0 | 2024-05-23 | |
| Enamine | EN300-7442666-0.5g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 0.5g |
$679.0 | 2024-05-23 | |
| Enamine | EN300-7442666-1.0g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 1.0g |
$871.0 | 2024-05-23 | |
| Enamine | EN300-7442666-2.5g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 2.5g |
$1707.0 | 2024-05-23 | |
| Enamine | EN300-7442666-5.0g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 5.0g |
$2525.0 | 2024-05-23 | |
| Enamine | EN300-7442666-10.0g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 10.0g |
$3746.0 | 2024-05-23 | |
| Aaron | AR006XDE-50mg |
Benzenesulfonic acid,2,6-dimethyl- |
25241-15-0 | 95% | 50mg |
$303.00 | 2025-02-14 | |
| Aaron | AR006XDE-100mg |
Benzenesulfonic acid,2,6-dimethyl- |
25241-15-0 | 95% | 100mg |
$439.00 | 2025-02-14 |
Benzenesulfonic acid,2,6-dimethyl- Related Literature
-
Zisong Qi,Mei Wang,Xingwei Li Chem. Commun. 2014 50 9776
25241-15-0 (Benzenesulfonic acid,2,6-dimethyl-) Related Products
- 104-15-4(4-methylbenzene-1-sulfonic acid)
- 609-54-1(2,5-Dimethylbenzenesulfonic acid)
- 26447-10-9(Ammoniumxylenesulfonate -)
- 3453-83-6(2,4,6-Trimethylbenzenesulfonic acid)
- 66905-17-7(2,5-Dimethylbenzenesulfonic Acid Dihydrate)
- 835617-36-2(Mesitylenesulfonic acid dihydrate)
- 25321-41-9(Dimethylbenzene Sulfonic Acid)
- 88-61-9(2,4-Xylenesulfonic Acid)
- 3453-84-7(2,4,5-Trimethylbenzenesulfonic acid)
- 6192-52-5(p-Toluenesulfonic acid monohydrate)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk